3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile

• IUPAC Name: 3-[[(6-methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile
• InChI: InChI=1S/C20H18N2O/c1-23-20-8-7-18-10-17(5-6-19(18)11-20)14-22-13-16-4-2-3-15(9-16)12-21/h2-11,22H,13-14H2,1H3
• InChI Key: GIDMULAYZSEHMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)CNCC3=CC(=CC=C3)C#N
• Molecular Formula: C20H18N2O
• Molecular Weight: 302.4 g/mol
• CAS No.: 1209782-63-7

Description

3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile is a benzonitrile derivative featuring a methoxynaphthalene moiety linked via a methylamino-methyl bridge. Ch2, for instance, exhibits coplanarity between the naphthalene ring and the benzonitrile-substituted phenyl group, stabilized by an α,β-unsaturated carbonyl system .

Biological Activity

3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile, with the CAS number 1209782-63-7, is a compound of interest due to its potential biological activities. Understanding its biological activity can provide insights into its applications in medicinal chemistry and pharmacology. This article reviews the available literature on the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C$_{20}$H$_{18}$N$_{2}$O
Molecular Weight	302.4 g/mol
CAS Number	1209782-63-7
Density	N/A
Melting Point	N/A
Boiling Point	N/A

Research indicates that compounds similar to 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile may exhibit various biological activities, including:

• Tyrosinase Inhibition : Analogous compounds have shown significant inhibition of tyrosinase, an enzyme crucial for melanin production. For example, a related compound demonstrated an IC$_{50}$ value of 1.12 µM, indicating potent inhibition compared to standard inhibitors like kojic acid (IC$_{50}$ = 24.09 µM) .
• Antioxidant Activity : Some analogs have exhibited strong antioxidant properties, which are beneficial in preventing oxidative stress-related diseases .

Case Studies

• Anti-Melanogenic Effects : In cell-based studies using B16F10 melanoma cells, certain analogs of 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile effectively reduced melanin production by inhibiting intracellular tyrosinase activity. Notably, analogs did not show cytotoxicity at concentrations up to 20 µM over a 72-hour exposure period .
• Cytotoxicity Assessment : A study evaluated the cytotoxic effects of various analogs on B16F10 cells. While some compounds exhibited no significant cytotoxicity at lower concentrations, others showed concentration-dependent cytotoxic effects, which necessitated their exclusion from further anti-melanogenic assays .

Efficacy in Biological Assays

The following table summarizes key findings from research on related compounds:

Compound	Tyrosinase IC$_{50}$ (µM)	Antioxidant Activity	Cytotoxicity (at 20 µM)
Kojic Acid	24.09	Moderate	No
Analog 1	17.62	High	No
Analog 3	1.12	High	No
Analog 2	15.00	Moderate	Yes

Future Directions

The biological activity of 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile suggests potential applications in treating hyperpigmentation and other skin disorders through tyrosinase inhibition. Further studies are needed to explore its pharmacokinetics, long-term effects, and possible side effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features and properties of 3-[[(6-Methoxynaphthalen-2-yl)methylamino]methyl]benzonitrile with analogous benzonitrile derivatives:

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Notable Features
Target Compound	6-Methoxynaphthalene, methylamino-methyl bridge	~318.4 (estimated)	N/A	Flexible linker between aromatic systems; potential for hydrogen bonding
Ch2 ()	6-Methoxynaphthalene, α,β-unsaturated carbonyl	284.3	172–174	Coplanar structure; nitrile and carbonyl groups enhance rigidity
Compound 10 ()	Ethoxycoumarin, NH2	494.5	330–332	High thermal stability; strong IR absorption at 2,206 cm⁻¹ (CN)
5FB ()	Thiazolidinone, trifluoromethyl	~408.3 (estimated)	N/A	Binds to estrogen-related receptor α via H-bonds (ARG 372)
NPS 2143 ()	Chloro, hydroxypropoxy, naphthyl	~426.9 (estimated)	N/A	Calcium-sensing receptor antagonist; clinical relevance
2-[(6-Chloro-3,4-dihydro...) ()	Chloro, pyrimidinone	275.7	N/A	Potential intermediate for antiviral/anticancer agents

Physicochemical and Spectral Properties

• Target Compound vs. Ch2: While both contain methoxynaphthalene and benzonitrile groups, Ch2’s α,β-unsaturated carbonyl system results in a lower melting point (172–174°C) compared to rigid coumarin-based Compound 10 (330–332°C) .
• 5FB: The trifluoromethyl and thiazolidinone groups in 5FB enhance its receptor-binding affinity, as evidenced by hydrophobic interactions with residues like ARG 372 .